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Abstract
1-Heptadecene, a long-chain alpha-olefin, has emerged from relative obscurity to become a

molecule of significant interest across various scientific disciplines. Initially identified as a

natural product, its roles as a semiochemical in insect communication and its potential

applications in biofuel and chemical synthesis have spurred further investigation into its

properties and production. This technical guide provides a comprehensive overview of the

discovery, history, and scientific understanding of 1-Heptadecene, with a focus on its chemical

properties, historical and modern synthesis, and its function in biological signaling pathways.

Introduction
1-Heptadecene (C₁₇H₃₄) is an unsaturated hydrocarbon characterized by a seventeen-carbon

chain with a terminal double bond.[1] While its presence has been noted in a variety of natural

sources, from insects to plants, its initial discovery and synthesis were not well-documented in

early chemical literature. Historically, the focus of organic chemistry was on more abundant or

biologically active compounds. However, with advancements in analytical techniques and a

growing interest in chemical ecology and sustainable chemistry, 1-Heptadecene has garnered

increased attention.

One of its synonyms, "Hexahydroaplotaxene," suggests a potential early encounter with this

molecule through the study of natural products from plants of the Aplotaxis genus. However,
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concrete historical records detailing its first isolation and characterization remain elusive.

Physicochemical and Spectroscopic Data
A comprehensive understanding of a molecule's physical and chemical properties is

fundamental to its study and application. The following tables summarize the key quantitative

data for 1-Heptadecene.

Table 1: Physical and Chemical Properties of 1-Heptadecene

Property Value Reference(s)

Molecular Formula C₁₇H₃₄ [1]

Molecular Weight 238.45 g/mol [1]

CAS Number 6765-39-5 [1][2]

Melting Point 10-12 °C [3]

Boiling Point 300 °C (at 760 mmHg) [3]

Density 0.785 g/mL (at 25 °C) [3]

Refractive Index 1.441 (at 20 °C) [3]

Table 2: Spectroscopic Data for 1-Heptadecene
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Spectroscopic Technique Key Data Points Reference(s)

¹H NMR (90 MHz, CDCl₃)

δ (ppm): 0.88 (t, 3H), 1.26 (m,

26H), 2.04 (q, 2H), 4.92-4.98

(m, 2H), 5.75-5.85 (m, 1H)

[1]

¹³C NMR (25.16 MHz, CDCl₃)

δ (ppm): 14.1, 22.7, 29.1, 29.4,

29.6, 29.7, 31.9, 33.8, 114.1,

139.2

[1]

Mass Spectrometry (EI)
m/z: 238 (M+), 196, 168, 140,

126, 112, 98, 84, 70, 57, 43
[1]

Infrared Spectroscopy (neat)
ν (cm⁻¹): 3077, 2956, 2923,

2853, 1641, 1466, 991, 909
[1]

Historical and Modern Synthesis
The synthesis of long-chain alpha-olefins like 1-Heptadecene has evolved significantly over

time. While specific details of its first chemical synthesis are not readily available in historical

records, the general development of olefin synthesis provides context.

Early Methods for Alpha-Olefin Production
Early methods for producing alpha-olefins were often non-selective and yielded mixtures of

isomers and chain lengths. These methods included:

Wax Cracking: The thermal cracking of waxes was a method used before the 1970s to

produce a range of hydrocarbons, including alpha-olefins.[4]

Dehydration of Alcohols: The dehydration of long-chain primary alcohols can yield terminal

olefins, though this method can be prone to rearrangement reactions.

Dehydrohalogenation: The elimination of hydrogen halides from long-chain alkyl halides was

another early laboratory-scale method.

Modern Synthetic Protocols
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Modern synthetic chemistry offers more controlled and efficient routes to 1-Heptadecene,

primarily through the deoxygenation of abundant fatty acids.

This method involves the removal of a carboxyl group from stearic acid to yield heptadecane,

which can then be dehydrogenated to 1-Heptadecene. A more direct route to the olefin is also

possible.

Objective: To synthesize 1-Heptadecene from stearic acid via catalytic decarboxylation.

Materials:

Stearic acid

Palladium on carbon (Pd/C) catalyst (e.g., 5 wt%)

High-boiling point solvent (e.g., dodecane)

Inert gas (e.g., Nitrogen or Argon)

Reaction vessel (e.g., three-necked flask) equipped with a reflux condenser and magnetic

stirrer

Procedure:

In a reaction vessel, combine stearic acid and the solvent.

Add the Pd/C catalyst to the mixture.

Flush the system with an inert gas to remove air.

Heat the reaction mixture to a high temperature (e.g., 300°C) with vigorous stirring.[5]

Maintain the reaction at this temperature for several hours, monitoring the evolution of CO₂

as an indicator of reaction progress.

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove the catalyst.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1198413?utm_src=pdf-body
https://www.benchchem.com/product/b1198413?utm_src=pdf-body
https://www.benchchem.com/product/b1198413?utm_src=pdf-body
https://www.researchgate.net/publication/269054343_Preliminary_Investigation_of_Catalytic_Decarboxylation_of_Fatty_Acids_and_Esters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The resulting product, primarily heptadecane, can be purified by distillation. To obtain 1-
heptadecene, a subsequent dehydrogenation step would be necessary. Some catalytic

systems can directly yield the alkene.[5][6]

Yields: Conversion of stearic acid to heptadecane can reach up to 98% under optimized

conditions.[5] The selectivity for 1-heptadecene in direct conversion methods can vary

depending on the catalyst and reaction conditions.[6]

Biological Significance and Signaling Pathways
1-Heptadecene plays a significant role in the natural world, particularly as a semiochemical in

insect communication.[1][7] Semiochemicals are signaling molecules that mediate interactions

between organisms.[8]

1-Heptadecene as an Insect Pheromone
1-Heptadecene has been identified as a component of the sex pheromone blend of various

insect species, including certain moths and beetles.[1][7] In this context, it acts as a chemical

messenger, influencing the behavior of other individuals of the same species, typically

attracting mates over a distance.

The biosynthesis of 1-heptadecene in insects is closely linked to fatty acid metabolism.[7] The

general pathway involves the modification of fatty acid precursors, often stearic acid (C18),

through a series of enzymatic steps including elongation, desaturation, and finally

decarboxylation to produce the C17 alkene.[9]

Pheromone Perception and Signaling Pathway
The perception of pheromones like 1-Heptadecene in insects occurs through specialized

olfactory sensory neurons (OSNs) located in the antennae. The binding of a pheromone

molecule to a specific odorant receptor (OR) on the surface of an OSN initiates a signal

transduction cascade.

While the specific signaling pathway for 1-Heptadecene has not been fully elucidated, a

general model for insect pheromone reception provides a framework for understanding this

process.
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Generalized Insect Pheromone Signaling Pathway.

Pathway Description:

Binding and Transport: Volatile 1-Heptadecene molecules enter the sensillum lymph

surrounding the OSNs and are bound by Pheromone-Binding Proteins (PBPs).

Receptor Activation: The PBP transports the pheromone to an Odorant Receptor (OR)

embedded in the dendritic membrane of the OSN. The binding of 1-Heptadecene to the OR

causes a conformational change in the receptor.

G-Protein Cascade: The activated OR interacts with a G-protein, typically of the Gq alpha

subunit.[10] This initiates a signaling cascade by activating Phospholipase C (PLC).

Second Messenger Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP2) into two second messengers: inositol triphosphate (IP3) and diacylglycerol (DAG).[10]

Ion Channel Gating: IP3 and DAG act on ion channels in the cell membrane, causing them

to open.[10]

Depolarization and Action Potential: The influx of cations (such as Ca²⁺ and Na⁺) through the

opened channels leads to a depolarization of the neuron's membrane. If this depolarization

reaches a certain threshold, it triggers an action potential that travels along the axon to the
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brain, where the signal is processed, leading to a behavioral response (e.g., flight towards

the pheromone source).

Conclusion
1-Heptadecene, once a relatively unstudied long-chain olefin, is now recognized for its

important roles in chemical ecology and its potential as a biorenewable chemical. While its

precise historical discovery remains to be fully uncovered, modern analytical and synthetic

methods have provided a wealth of information about its properties and production. Its function

as an insect pheromone highlights the intricate chemical communication systems in nature and

offers opportunities for the development of novel pest management strategies. Further

research into the specific signaling pathways activated by 1-Heptadecene and the

development of more efficient and sustainable synthetic routes will undoubtedly continue to

expand the scientific and practical importance of this molecule.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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